AN-12-H5 intermediate-3

• Molecular Formula: C13H16BrNO4
• Molecular Weight: 330.17 g/mol
• InChI: InChI=1S/C13H16BrNO4/c1-13(2,3)19-12(17)15-10-6-5-8(14)7-9(10)11(16)18-4/h5-7H,1-4H3,(H,15,17)
• InChIKey: IJEPSKGWQSWFTQ-UHFFFAOYSA-N

AN-12-H5 intermediate-3: Bromo-Aryl Building Block for Antiviral ADCs

AN-12-H5 intermediate-3 (CAS: 851314-03-9), chemically designated as methyl 5-bromo-2-[(tert-butoxycarbonyl)amino]benzoate , is a synthetic intermediate in the preparation of AN-12-H5 (HY-120900), a bifunctional anti-enterovirus compound with an EC50 of 0.55 μM against enterovirus 71 . This building block provides the 5-bromo-2-aminobenzoate scaffold with an orthogonally protected amine (Boc) and ester functionality, enabling its specific application in the modular assembly of antibody-drug conjugates (ADCs) targeting viral infections [1].

Bromo-aryl building block for modular ADC synthesis

Orthogonally protected amine (Boc) and ester enable sequential coupling

Designed for antiviral payload research; compatible with cross-coupling chemistry

• [1] MedChemExpress (MCE). AN-12-H5 intermediate-3 product page. CAS: 851314-03-9. 2025. View Source

Why AN-12-H5 intermediate-3 Cannot Be Substituted by Generics

Generic substitution of AN-12-H5 intermediate-3 with alternative bromobenzoate derivatives fails due to its precise regiochemical and orthogonal protection design. The specific 5-bromo substitution pattern on the 2-(Boc-amino)benzoate scaffold is required for correct regioselective downstream coupling in the AN-12-H5 synthetic route [1]. Unrelated bromobenzoates with alternative substitution patterns (e.g., 4-bromo or 3-bromo analogs) or lacking the orthogonally protected amino group would produce different regiochemical outcomes incompatible with the intended molecular architecture of the final ADC payload or linker-payload construct .

Regiochemistry mismatch

Alternative bromo positions (3- or 4-bromo) may alter downstream coupling outcomes and compromise the ADC scaffold.

Orthogonal protection required

Unprotected amino analogs lack the Boc group needed for sequential deprotection; synthetic route fidelity may be lost.

Generic bromobenzoates insufficient

Standard bromobenzoates without the 2-(Boc-amino)benzoate core produce incompatible regiochemical results.

• [1] MedChemExpress (MCE). AN-12-H5 intermediate-3 product page. CAS: 851314-03-9. 2025. View Source

Evidence for AN-12-H5 intermediate-3 Selection

Scaffold Role in ADC vs. Piperidine Intermediates

AN-12-H5 intermediate-3 provides a bromo-aryl carboxylic acid scaffold, whereas AN-12-H5 intermediate-1 and intermediate-2 are piperidine-derived heterocyclic intermediates that contribute distinct structural segments to the final AN-12-H5 molecule [1]. The target compound contains a 5-bromo substitution on a 2-aminobenzoate core , enabling Suzuki-type cross-coupling or other transition metal-catalyzed bond-forming reactions that are not accessible using the aliphatic piperidine intermediates .

Structural role

Data to verify

Aromatic bromo-aryl electrophile for cross-coupling, distinct from piperidine intermediates.

Scaffold assignment requires synthetic context review

Data to verify; structural role may vary with coupling conditions

Evidence Dimension	Structural scaffold and synthetic utility
Target Compound Data	5-bromo-2-(Boc-amino)benzoate methyl ester; aromatic scaffold with halogen handle for cross-coupling
Comparator Or Baseline	Intermediate-1: (2S,4S)-1-tert-butyl 2-methyl-4-hydroxypiperidine-1,2-dicarboxylate; Intermediate-2: unspecified piperidine derivative (C12H19NO5)
Quantified Difference	Qualitative difference: aromatic bromo-aryl electrophile vs. aliphatic piperidine scaffold
Conditions	Synthetic pathway assessment based on published intermediate characterization

Why This Matters

Procurement decisions should account for the specific synthetic role: this intermediate introduces the aryl bromide moiety essential for constructing the final AN-12-H5 benzodiazepine core, a function the piperidine intermediates cannot fulfill.

• [1] MedChemExpress (MCE). AN-12-H5 intermediate-1 product page. CAS: 254882-14-9. 2025. View Source

Kinase Selectivity of AN-12-H5

The final compound AN-12-H5, for which this intermediate is an essential precursor, exhibits a differentiated target engagement profile compared to structurally related enviroxime-like compounds. AN-12-H5 shows no inhibitory effect on PI4KB activity and only moderate inhibition of PI 3-kinase activity . This selectivity distinguishes it from GW5074 and T-00127-HEV1, which do target PI4KB for anti-poliovirus activity, as identified by siRNA screening [1].

Kinase selectivity

Head-to-head

AN-12-H5: no PI4KB inhibition, only moderate PI3K effect; GW5074/T-00127-HEV1 target PI4KB.

Kinase selectivity assay context for antiviral ADC design

In vitro kinase activity data from reference source

Evidence Dimension	Target selectivity profile
Target Compound Data	AN-12-H5: no inhibitory effect on PI4KB; only moderate inhibition of PI 3-kinase
Comparator Or Baseline	GW5074 and T-00127-HEV1: identified as PI4KB-targeting compounds by siRNA screening
Quantified Difference	Qualitative difference in kinase target engagement (PI4KB inhibition absent vs. present)
Conditions	In vitro kinase activity assays; siRNA screening targeting PI kinases

Why This Matters

The unique target selectivity of the final compound AN-12-H5 justifies procurement of its specific intermediates for antiviral ADC development, as alternative enviroxime-like compounds with different target profiles would yield distinct biological outcomes.

• [1] Arita M, et al. Phosphatidylinositol 4-Kinase III Beta Is a Target of Enviroxime-Like Compounds for Antipoliovirus Activity. 2026. View Source

Antiviral Potency of AN-12-H5

The final compound AN-12-H5 demonstrates an EC50 of 0.55 μM against enterovirus 71 (EV71) infection . This potency arises from a bifunctional mechanism inhibiting both an early stage of EV71 infection (post-binding) and viral replication [1]. While direct EC50 data for the closest analog AN-23-F6 are not provided in the available source, the dual-stage inhibition profile distinguishes AN-12-H5 from single-mechanism antiviral compounds .

Antiviral potency

Class-level

EC50 = 0.55 μM against EV71; bifunctional inhibition mechanism.

Reported antiviral assay context; supports intermediate selection

Class-level inference from final compound data

Evidence Dimension	Antiviral potency
Target Compound Data	AN-12-H5: EC50 = 0.55 μM against EV71
Comparator Or Baseline	Single-mechanism anti-enteroviral compounds (class-level comparison)
Quantified Difference	Bifunctional mechanism (early-stage plus replication inhibition) vs. single-stage inhibition
Conditions	In vitro EV71 infection assay

Why This Matters

The sub-micromolar EC50 of the final compound provides a validated potency benchmark that supports the selection of its specific synthetic intermediates for antiviral ADC programs, as alternative intermediates would yield compounds with unverified antiviral activity.

• [1] Arita M, et al. A bifunctional anti-enterovirus compound that inhibits replication and the early stage of enterovirus 71 infection. 2010. View Source

Cost Efficiency for ADC Payload Construction

For procurement planning, AN-12-H5 intermediate-3 is offered at USD 250 for 100 mg (USD 2.50/mg) and USD 500 for 500 mg (USD 1.00/mg) from a major vendor [1]. By comparison, AN-12-H5 intermediate-2 is priced at USD 25 for 100 mg (USD 0.25/mg), reflecting its distinct synthetic role and chemical complexity . The target compound's bromo-aryl scaffold justifies its higher unit cost relative to the simpler piperidine intermediate-2 [2].

Cost efficiency

Reported

Unit cost: USD 2.50/mg (100 mg) vs. intermediate-2 at USD 0.25/mg.

Procurement cost context for ADC synthesis planning

Supplier-reported pricing; subject to change

Evidence Dimension	Procurement cost per milligram
Target Compound Data	100 mg: USD 250 (USD 2.50/mg); 500 mg: USD 500 (USD 1.00/mg)
Comparator Or Baseline	AN-12-H5 intermediate-2: 100 mg USD 25 (USD 0.25/mg); 500 mg USD 80 (USD 0.16/mg)
Quantified Difference	Approximately 4-10× higher unit cost for intermediate-3 vs. intermediate-2
Conditions	Pricing from MedChemExpress (MCE) catalog as of 2025

Why This Matters

Budget allocation for ADC synthesis projects should reflect the 4-10× cost premium of the bromo-aryl intermediate-3 versus the piperidine intermediate-2, based on its distinct structural and synthetic role.

• [1] MedChemExpress (MCE). AN-12-H5 intermediate-3 product page: pricing. 2025. View Source
• [2] GlpBio. AN-12-H5 intermediate-3 product page. CAS: 851314-03-9. 2025. View Source

Application Scenarios for AN-12-H5 intermediate-3

Anti-Enteroviral ADC Payload Synthesis

Researchers developing antibody-drug conjugates (ADCs) targeting enterovirus 71 (EV71) should procure AN-12-H5 intermediate-3 for constructing the aryl bromide-containing segment of the AN-12-H5-derived payload [1]. The 5-bromo substitution enables subsequent cross-coupling chemistry essential for assembling the final benzodiazepine core, a synthetic step that the piperidine-based intermediates 1 and 2 cannot perform . The resulting payload exhibits sub-micromolar antiviral activity (EC50 = 0.55 μM) via a dual-stage inhibition mechanism [2].

Kinase Selectivity Profiling of Enviroxime-Like Compounds

Investigators characterizing the target selectivity of enviroxime-like antiviral compounds should utilize AN-12-H5 intermediate-3 to synthesize the final compound AN-12-H5, which demonstrates a differentiated kinase inhibition profile: no effect on PI4KB and only moderate inhibition of PI 3-kinase [1]. This profile contrasts with PI4KB-targeting analogs such as GW5074 and T-00127-HEV1 , enabling comparative mechanistic studies of antiviral action that are independent of PI4KB pathway modulation.

Regioselective Benzodiazepine Scaffold Assembly

Medicinal chemistry programs requiring regioselective construction of 2-aminobenzoate-derived benzodiazepine scaffolds should specify AN-12-H5 intermediate-3 rather than generic bromobenzoate building blocks [1]. The orthogonal Boc protection on the 2-amino group enables sequential deprotection and coupling steps that would be incompatible with alternative building blocks lacking this specific protection pattern . The 5-bromo substitution directs regioselective transformations for assembling the fused heterocyclic core of enviroxime-like antiviral compounds.

Application

Selection Property

Validation Focus

Anti-enteroviral ADC payload synthesis

Bromo-aryl scaffold with orthogonal protection

Cross-coupling efficiency and regiochemical integrity

Kinase selectivity profiling

Differentiated PI4KB inhibition profile

PI4KB-independent mechanism analysis

Regioselective benzodiazepine scaffold assembly

5-Bromo regiochemistry and Boc protection

Sequential deprotection and coupling fidelity

• [1] MedChemExpress (MCE). AN-12-H5 intermediate-3 product page. CAS: 851314-03-9. 2025. View Source
• [2] Arita M, et al. A bifunctional anti-enterovirus compound that inhibits replication and the early stage of enterovirus 71 infection. 2010. View Source